Cas no 921101-94-2 (N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide)

• Product Name: N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide
• CAS No: 921101-94-2
• MF: C₁₉H₁₄FN₅O
• MW: 347.345766544342
• CID: 6489436
• PubChem ID: 41567846
• Update Time: 2025-06-23

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide
• 921101-94-2
• F2070-0882
• N-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-naphthamide
• AKOS024625551
• N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]naphthalene-2-carboxamide
• N-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}naphthalene-2-carboxamide

• Inchi： 1S/C19H14FN5O/c20-16-6-3-7-17(11-16)25-18(22-23-24-25)12-21-19(26)15-9-8-13-4-1-2-5-14(13)10-15/h1-11H,12H2,(H,21,26)
• InChI Key： ZIPYZXNOSGBTLP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CNC(C2=CC=C3C=CC=CC3=C2)=O)=NN=N1

Computed Properties

• Exact Mass: 347.11823825g/mol
• Monoisotopic Mass: 347.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide

N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 921101-94-2, known as N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide, has recently garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of naphthalene carboxamide with a tetrazole ring and a fluorophenyl substituent, making it a unique structure with potential applications in drug design and advanced materials.

Tetrazole rings are well-known for their stability and ability to act as heterocyclic scaffolds in various chemical compounds. In this compound, the tetrazole ring is attached to a 3-fluorophenyl group, which introduces electronic and steric effects that can influence the overall reactivity and properties of the molecule. The naphthalene carboxamide moiety adds aromaticity and hydrogen bonding capabilities, further enhancing the compound's versatility.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various methodologies to optimize its synthesis, including multi-component reactions and microwave-assisted synthesis. These approaches have not only improved yield but also provided insights into the reaction mechanisms involved in forming such complex structures.

The physical properties of N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide have been extensively studied using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies reveal that the compound has a well-defined crystalline structure with significant intramolecular hydrogen bonding, contributing to its stability.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The presence of the tetrazole ring and fluorophenyl group may contribute to its bioavailability and selectivity in binding to biological targets. Further research is currently underway to explore its potential as a lead compound in drug discovery.

The application of this compound extends beyond biology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and sensors. Researchers are investigating its ability to form self-assembled monolayers and its compatibility with existing semiconductor materials.

In conclusion, N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}naphthalene-2-carboxamide represents a significant advancement in the design of complex organic molecules with diverse applications. Its structure combines the advantages of aromaticity, heterocyclic stability, and functional groups that can be tailored for specific uses. As research continues to uncover its full potential, this compound is poised to play a key role in both academic and industrial settings.